Cas no 6882-66-2 (Sophoramine)
Sophoramine structure
Sophoramine Properties
Names and Identifiers
-
- Sophoramine
- 11,12,13,14-Tetradehydromatridin-15-one
- (-)-sophoramine
- 11,12,13,14-Tetradehydro-matridin-15-on
- CS-0137997
- DTXSID00218926
- 52932-74-8
- AC1L52YI
- (1S,9S,17S)-7,13-diazatetracyclo[7.7.1.02,7.013,17]heptadeca-2,4-dien-6-one
- MFCD01632128
- Neosophoramine
- C10782
- AKOS015897162
- (1S,9S,17S)-7,13-diazatetracyclo[7.7.1.0?,?.0??,??]heptadeca-2,4-dien-6-one
- CHEBI:9198
- Matridin-15-one, 11,12,13,14-tetradehydro-
- HY-N3198A
- 6882-66-2
- CHEMBL3590540
- AC1Q6CQP
- Q27108306
- STL565470
- 11,12,13,14-Tetradehydro-matridin-15-one; (-)-Sophoramine; [7aS-(7aa,13ba,13ca)]-2,3,6,7,7a,8,13b,13c-Octahydro-1H,5H,10H-dipyrido[2,1-f:3',2',1'-ij][1,6]naphthyridin-10-one
- +Expand
-
- MFCD01632128
- MMCQRJPAMIHLQX-ZOWXZIJZSA-N
- InChI=1S/C15H20N2O/c18-14-7-1-6-13-12-5-3-9-16-8-2-4-11(15(12)16)10-17(13)14/h1,6-7,11-12,15H,2-5,8-10H2/t11-,12+,15-/m0/s1
- O=C1C=CC=C2[C@H]3CCCN4[C@H]3[C@H](CN12)CCC4
Computed Properties
- 244.15800
- 0
- 2
- 0
- 244.158
- 18
- 440
- 0
- 3
- 0
- 0
- 0
- 1
- 1.6
- 23.6A^2
Experimental Properties
- 1.75780
- 25.24000
- 1.628
- 455.6 °C at 760 mmHg
- 455.6 °C at 760 mmHg
- 1.22
Sophoramine Price
Sophoramine Suppliers
Hubei Guangao Biotechnology Co.,Ltd.
Audited Supplier
(CAS:6882-66-2)
GUO YIN
13657291602
1208480055@qq.com
Sophoramine Related Literature
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1. 377. Sophora alkaloids. Part I. The alkaloids of the seeds of S. microphylla, aitLindsay H. Briggs,J. Ricketts J. Chem. Soc. 1937 1795
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Joseph P. Michael Nat. Prod. Rep. 2005 22 603
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Joseph P. Michael Nat. Prod. Rep. 2001 18 520
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Joseph P. Michael Nat. Prod. Rep. 1997 14 21
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Chuanqi Zhang,Xu Li,Xinzhu Li,Jibo Hu,Liangkui Zhu,Yan Li,Jiuxing Jiang,Zhendong Wang,Weimin Yang Chem. Commun. 2019 55 2753
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6. 226. Sophora alkaloids. Part II. The alkaloids of the seeds of S. tetrapteraLindsay H. Briggs,Walter S. Taylor J. Chem. Soc. 1938 1206
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7. Index pages
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Joseph P. Michael Nat. Prod. Rep. 2007 24 191
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J. P. Michael Nat. Prod. Rep. 1994 11 639
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Langdong Chen,Diya Lv,Dongyao Wang,Xiaofei Chen,Zhenyu Zhu,Yan Cao,Yifeng Chai Mol. BioSyst. 2016 12 3347
6882-66-2 (Sophoramine) Related Products
- 20013-22-3(Caulophylline hydriodide)
- 52932-74-8(Neosophoramine)
- 53007-06-0((1R,5S)-8-oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(4H)-carbaldehyde)
- 485-35-8((1R,5S)-3,4,5,6-Tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one)
- 486-86-2(Caulophylline)
- 486-90-8(Thermopsine)
- 732-50-3(7,14-Methano-2H,11H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-11-one,1,3,4,6,7,13,14,14a-octahydro-2-hydroxy-, (2S,7R,14R,14aR)-)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:6882-66-2)Sophoramine
99%
1g
713.0